Cas no 256417-10-4 (2,6-Difluoro-4-methoxybenzaldehyde)

• Product Name: 2,6-Difluoro-4-methoxybenzaldehyde
• CAS No: 256417-10-4
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD04114368
• CID: 92567
• PubChem ID: 3703713
• Update Time: 2025-10-30

2,6-Difluoro-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-methoxybenzaldehyde
• 2,5-DIETHOXY BENZOYL CHLORIDE
• 2,6-difluoro-4-methoxy-benzaldehyde
• 2,6-Difluoro-p-anisaldehyde
• SCHEMBL954134
• FT-0601984
• ZYABCGOTMDPUDD-UHFFFAOYSA-N
• MFCD04114368
• AB18165
• Benzaldehyde, 2,6-difluoro-4-methoxy-
• 2,6-difluoro-4-methoxy benzaldehyde
• 2,6-Difluoro-4-methoxybenzaldehyde, 97%
• J-507471
• 256417-10-4
• AM20040040
• DTXSID70395273
• EN300-104704
• SY029679
• PS-8671
• Z1190318855
• CL8252
• AKOS005063677
• 1,2,3,4-Tetrahydro-6,7-diethoxy-1-((3,4-diethoxyphenyl)methylene)-isoquinolinehydrochloride
• CS-W008448
• DB-013083

• MDL： MFCD04114368
• Inchi： 1S/C8H6F2O2/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-4H,1H3
• InChI Key： ZYABCGOTMDPUDD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C=O)F)OC

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: White or cream crystalline powder
• Density: 1.289
• Melting Point: 73-77 °C (lit.)
• Boiling Point: 207.1℃ at 760 mmHg
• Flash Point: 77.1°C
• Refractive Index: 1.506
• PSA: 26.30000
• LogP: 1.78590
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

2,6-Difluoro-4-methoxybenzaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,6-Difluoro-4-methoxybenzaldehyde

Comprehensive Overview of 2,6-Difluoro-4-methoxybenzaldehyde (CAS No. 256417-10-4)

2,6-Difluoro-4-methoxybenzaldehyde (CAS No. 256417-10-4) is a fluorinated aromatic aldehyde with significant applications in organic synthesis, pharmaceuticals, and material science. This compound, characterized by its methoxy and difluoro substituents, has garnered attention due to its unique electronic properties and versatility in cross-coupling reactions. Researchers and industries are increasingly exploring its potential in drug intermediates, agrochemicals, and advanced materials, aligning with the growing demand for sustainable and high-performance chemicals.

The molecular structure of 2,6-Difluoro-4-methoxybenzaldehyde features a benzaldehyde core with fluorine atoms at the 2- and 6-positions and a methoxy group at the 4-position. This arrangement enhances its reactivity in nucleophilic aromatic substitution (SNAr) and palladium-catalyzed reactions, making it a valuable building block for heterocyclic compounds. Recent studies highlight its role in synthesizing fluorescent dyes and liquid crystals, addressing trends in optoelectronic materials and renewable energy technologies.

In the pharmaceutical sector, 2,6-Difluoro-4-methoxybenzaldehyde is utilized to develop kinase inhibitors and antimicrobial agents. Its fluorine atoms improve metabolic stability and bioavailability, a critical factor in drug design. With the rise of personalized medicine and AI-driven drug discovery, this compound’s relevance has expanded, as evidenced by its inclusion in high-throughput screening libraries. Additionally, its applications in crop protection chemicals align with global efforts to enhance agricultural productivity sustainably.

From a synthetic perspective, 2,6-Difluoro-4-methoxybenzaldehyde is often prepared via Vilsmeier-Haack formylation of 1,3-difluoro-5-methoxybenzene or through oxidation of corresponding benzyl alcohols. Innovations in green chemistry have led to optimized protocols using catalytic methods and biodegradable solvents, reducing environmental impact. These advancements resonate with the circular economy movement and regulatory pressures for eco-friendly synthesis.

Market trends indicate growing demand for fluorinated fine chemicals, driven by sectors like electronics, healthcare, and renewable energy. 2,6-Difluoro-4-methoxybenzaldehyde exemplifies this shift, with its thermal stability and electrophilic reactivity making it suitable for polymeric materials and conductive coatings. Analysts project increased adoption in flexible electronics and energy storage solutions, further solidifying its industrial importance.

Quality control and analytical characterization of 2,6-Difluoro-4-methoxybenzaldehyde typically involve HPLC, GC-MS, and NMR spectroscopy. Rigorous purity standards (>98%) are maintained to meet pharmaceutical-grade requirements, ensuring consistency in downstream applications. Suppliers often provide custom synthesis and bulk-scale options, catering to diverse R&D and manufacturing needs.

In summary, 2,6-Difluoro-4-methoxybenzaldehyde (CAS No. 256417-10-4) is a multifaceted compound bridging chemical innovation and industrial demand. Its applications span life sciences, advanced materials, and sustainable technologies, reflecting broader trends in smart manufacturing and green chemistry. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in shaping future high-value chemical solutions.